Cas no 57836-12-1 (2-Hydroxycyclopentane-1-carbonitrile)

• Product Name: 2-Hydroxycyclopentane-1-carbonitrile
• CAS No: 57836-12-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 344011
• PubChem ID: 12478719
• Update Time: 2025-04-19

2-Hydroxycyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 2-hydroxy-
• 2-hydroxycyclopentane-1-carbonitrile
• 57836-12-1
• DTXSID20499795
• 2-Hydroxycyclopentanecarbonitrile
• SCHEMBL6743146
• AKOS009434712
• EN300-61208
• Z409438998
• 2-Hydroxycyclopentane-1-carbonitrile

• Inchi： 1S/C6H9NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-3H2
• InChI Key： LXEPXMXJJFJNOU-UHFFFAOYSA-N
• SMILES： OC1CCCC1C#N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 255.9±33.0 °C at 760 mmHg
• Flash Point: 108.6±25.4 °C
• PSA: 44.02
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Hydroxycyclopentane-1-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols